N-(1-phenylethyl)-1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidine-4-carboxamide

• IUPAC Name: N-(1-phenylethyl)-1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidine-4-carboxamide
• InChI: InChI=1S/C19H21F3N4O/c1-13(14-5-3-2-4-6-14)25-18(27)15-7-9-26(10-8-15)17-11-16(19(20,21)22)23-12-24-17/h2-6,11-13,15H,7-10H2,1H3,(H,25,27)
• InChI Key: FIYJECQFPIUHLH-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C2CCN(CC2)C3=NC=NC(=C3)C(F)(F)F
• Molecular Formula: C19H21F3N4O
• Molecular Weight: 378.4 g/mol

Description

N-(1-phenylethyl)-1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidine-4-carboxamide, also known as compound X, is a novel chemical compound that has recently gained attention in the field of scientific research. This compound has shown promising results in various studies, particularly in the field of neuroscience.

Scientific Research Applications

Anti-Angiogenic and DNA Cleavage Activities

Compounds structurally similar to N-(1-phenylethyl)-1-[6-(trifluoromethyl)pyrimidin-4-yl]piperidine-4-carboxamide have demonstrated significant anti-angiogenic and DNA cleavage activities. A study by Kambappa et al. (2017) synthesized and tested a series of novel piperidine-4-carboxamide derivatives. These compounds effectively inhibited in vivo angiogenesis in a chick chorioallantoic membrane model and exhibited differential migration and band intensities in DNA binding/cleavage assays (Kambappa et al., 2017).

NF-kappaB and AP-1 Gene Expression Inhibition

A study by Palanki et al. (2000) focused on structure-activity relationship studies of carboxamide derivatives, similar to the compound , as inhibitors of transcription mediated by NF-kappaB and AP-1 transcription factors. The study explored substitutions at various positions of the pyrimidine ring, leading to compounds with cell-based activity and potential for improved oral bioavailability (Palanki et al., 2000).

Soluble Epoxide Hydrolase Inhibition

Research by Thalji et al. (2013) identified 1-(1,3,5-triazin-yl)piperidine-4-carboxamide inhibitors of soluble epoxide hydrolase, indicating potential utility in various disease models. The triazine heterocycle was essential for potency and selectivity, while phenyl group substitution helped in reducing clearance and enhancing oral exposure (Thalji et al., 2013).

Antimicrobial Activities

Compounds with a piperidine-4-carboxamide core have shown antimicrobial properties. For instance, a study by Ye et al. (2012) developed a nonaqueous capillary electrophoretic separation of imatinib mesylate and related substances, including N-(4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-ylamino)phenyl)piperidine-4-carboxamide derivatives, indicating their significance in quality control of pharmaceuticals (Ye et al., 2012).

Glycine Transporter Inhibition

A study by Yamamoto et al. (2016) on structurally similar compounds found that these derivatives can act as potent inhibitors of the glycine transporter 1 (GlyT1), suggesting potential applications in neurological research and therapy (Yamamoto et al., 2016).